Cas no 2137855-45-7 (7-(4-fluorophenyl)-1H-pyrazolo[4,3-c]pyridine)

• Product Name: 7-(4-fluorophenyl)-1H-pyrazolo[4,3-c]pyridine
• CAS No: 2137855-45-7
• MF: C₁₂H₈FN₃
• MW: 213.210425376892
• CID: 5299825
• Update Time: 2025-07-02

7-(4-fluorophenyl)-1H-pyrazolo[4,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-(4-fluorophenyl)-1H-pyrazolo[4,3-c]pyridine
• 1H-Pyrazolo[4,3-c]pyridine, 7-(4-fluorophenyl)-

• Inchi： 1S/C12H8FN3/c13-10-3-1-8(2-4-10)11-7-14-5-9-6-15-16-12(9)11/h1-7H,(H,15,16)
• InChI Key： OTNCYJMLAUDZRG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=NC=C2C=NNC=12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• XLogP3: 2.2
• Topological Polar Surface Area: 41.6

Additional information on 7-(4-fluorophenyl)-1H-pyrazolo[4,3-c]pyridine

Introduction to 7-(4-fluorophenyl)-1H-pyrazolo[4,3-c]pyridine (CAS No. 2137855-45-7)

7-(4-fluorophenyl)-1H-pyrazolo[4,3-c]pyridine, identified by its Chemical Abstracts Service (CAS) number 2137855-45-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[4,3-c]pyridine scaffold, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of a 4-fluorophenyl substituent in its molecular structure introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery and development.

The pyrazolo[4,3-c]pyridine core is a fused bicyclic system consisting of a pyrazole ring and a pyridine ring, which are connected at the 4 and 3 positions, respectively. This structural configuration allows for diverse interactions with biological targets, including enzymes and receptors. The 4-fluorophenyl group, attached to the pyrazolo[4,3-c]pyridine ring at the 7-position, is a key feature that modulates the compound's pharmacokinetic and pharmacodynamic properties. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve binding affinity, and influence the overall pharmacological profile of molecules.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic purposes. The 7-(4-fluorophenyl)-1H-pyrazolo[4,3-c]pyridine scaffold has been explored in various preclinical studies due to its potential as an intermediate in the synthesis of bioactive molecules. Its structural flexibility allows for modifications at multiple positions, enabling the creation of derivatives with tailored biological activities. Researchers have focused on leveraging this scaffold to develop compounds with anti-inflammatory, anticancer, and antimicrobial properties.

One of the most compelling aspects of 7-(4-fluorophenyl)-1H-pyrazolo[4,3-c]pyridine is its reported interaction with specific biological targets. For instance, studies have demonstrated its potential as a kinase inhibitor, particularly in the context of tyrosine kinases involved in cancer progression. The 4-fluorophenyl substituent plays a crucial role in modulating the binding affinity of the compound to these targets. Additionally, the pyrazolo[4,3-c]pyridine core has been shown to exhibit inhibitory effects on enzymes such as Janus kinases (JAKs), which are implicated in various inflammatory diseases.

The synthesis of 7-(4-fluorophenyl)-1H-pyrazolo[4,3-c]pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazines and β-ketoesters or β-diketones, followed by functional group transformations to introduce the 4-fluorophenyl moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

From a medicinal chemistry perspective, the 7-(4-fluorophenyl)-1H-pyrazolo[4,3-c]pyridine scaffold offers several advantages for drug design. Its rigid structure provides stability against metabolic degradation, while the fluorinated aromatic ring enhances lipophilicity and cell membrane permeability. These properties are critical for ensuring adequate bioavailability and target engagement. Furthermore, the compound's ability to interact with multiple biological pathways makes it a versatile tool for investigating complex disease mechanisms.

Recent preclinical studies have highlighted the therapeutic potential of derivatives of 7-(4-fluorophenyl)-1H-pyrazolo[4,3-c]pyridine in treating neurological disorders. The compound has shown promise in models of neurodegeneration by modulating neurotransmitter receptor activity. The 4-fluorophenyl group appears to enhance binding interactions with certain neurotransmitter receptors without causing significant off-target effects. This selective binding profile makes it an attractive candidate for further development into treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion,7-(4-fluorophenyl)-1H-pyrazolo[4,3-c]pyridine (CAS No. 2137855-45-7) represents a structurally intriguing compound with significant therapeutic potential. Its unique combination of biological activities and favorable pharmacokinetic properties positions it as a valuable scaffold for drug discovery efforts. As research continues to uncover new applications for this molecule,7-(4-fluorophenyl)-1H-pyrazolo[4,3-c]pyridine is likely to play an increasingly important role in developing novel therapeutics across multiple disease areas.